5-Chloro-2-methylnicotinonitrile
Overview
Description
5-Chloro-2-methylnicotinonitrile is a chemical compound with the molecular formula C7H5ClN2 and a molecular weight of 152.58 . It is a solid substance stored at room temperature .
Molecular Structure Analysis
The InChI code for 5-Chloro-2-methylnicotinonitrile is 1S/C7H5ClN2/c1-5-6(3-9)2-7(8)4-10-5/h2,4H,1H3 . This indicates the presence of a chlorine atom, a methyl group, and a nitrile group on a pyridine ring.
Physical And Chemical Properties Analysis
5-Chloro-2-methylnicotinonitrile is a solid substance stored at room temperature .
Scientific Research Applications
Synthesis and Chemical Transformations
Chloro-nicotinonitrile derivatives serve as key intermediates in the synthesis of various heterocyclic compounds. For example, Dyadyuchenko et al. (2021) explored the regioselective nucleophilic substitution reactions of 2,6-dichloro-4-methylnicotinonitrile, demonstrating its utility in synthesizing complex pyridine derivatives with potential applications in material science and pharmaceutical chemistry Dyadyuchenko et al., 2021. Similarly, the synthesis of 5-substituted derivatives of 4-methylnicotinonitrile by Zhao Yi-min (2011) through various reactions underscores the versatility of chloro-nicotinonitrile derivatives in organic synthesis Zhao Yi-min, 2011.
Molecular Structure and Analysis
Studies on related compounds, such as the investigation of the molecular structure, vibrational, electronic, NMR, and NBO analysis of chloro-nitro-imidazole derivatives by Sridevi and Velraj (2012), provide insights into the electronic properties and stability of chloro-nicotinonitrile derivatives. Such analyses are crucial for understanding the reactivity and potential applications of these compounds in the development of new materials or pharmaceuticals Sridevi & Velraj, 2012.
Pharmaceutical Intermediates
The role of chloro-nicotinonitrile derivatives in the synthesis of pharmaceutical intermediates is exemplified by the continuous synthesis approach to a nicotinonitrile precursor for nevirapine, as discussed by Longstreet et al. (2013). This study highlights the potential of such derivatives in streamlining the production of important pharmaceutical agents Longstreet et al., 2013.
properties
IUPAC Name |
5-chloro-2-methylpyridine-3-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5ClN2/c1-5-6(3-9)2-7(8)4-10-5/h2,4H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VBUXHVXTMHAYNT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=N1)Cl)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5ClN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40737929 |
Source
|
| Record name | 5-Chloro-2-methylpyridine-3-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40737929 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
152.58 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Chloro-2-methylnicotinonitrile | |
CAS RN |
1256819-16-5 |
Source
|
| Record name | 5-Chloro-2-methylpyridine-3-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40737929 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![(Hexan-2-yl)[(2,4,6-trimethylphenyl)methyl]amine](/img/structure/B1489809.png)
